Cas no 2229271-24-1 (tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate
• CAS No: 2229271-24-1
• MF: C₁₁H₁₇BrN₄O₂
• MW: 317.182281255722
• CID: 6369462
• PubChem ID: 165623994
• Update Time: 2025-05-20

tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(5-bromopyrimidin-2-yl)ethyl]carbamate
• 2229271-24-1
• EN300-1889213

• Inchi： 1S/C11H17BrN4O2/c1-11(2,3)18-10(17)16-6-8(13)9-14-4-7(12)5-15-9/h4-5,8H,6,13H2,1-3H3,(H,16,17)
• InChI Key： FKZZXVFKZNPXRY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CNC(=O)OC(C)(C)C)N)=NC=1

Computed Properties

• Exact Mass: 316.05349g/mol
• Monoisotopic Mass: 316.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS No. 2229271-24-1)

The compound tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS No. 2229271-24-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a 5-bromopyrimidine moiety and a tert-butyl carbamate protecting group, makes it a valuable building block for drug discovery and development. Researchers and chemists frequently search for this compound due to its role in synthesizing novel therapeutic agents, particularly in the fields of oncology and antiviral drug development.

In recent years, the demand for tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate has surged, driven by advancements in small-molecule drug design and targeted therapy. The compound's bromopyrimidine core is a key structural motif in many kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. This aligns with the growing interest in precision medicine and personalized therapeutics, topics that dominate scientific discussions and search engine queries. The carbamate group further enhances its utility by providing stability and controlled reactivity during multi-step syntheses.

From a synthetic chemistry perspective, CAS No. 2229271-24-1 is often explored for its versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are critical for constructing complex heterocyclic frameworks, a common theme in modern medicinal chemistry. Online searches frequently include terms like "5-bromopyrimidine derivatives" and "tert-butyl carbamate protection," reflecting the compound's relevance in academic and industrial labs. Its compatibility with high-throughput screening platforms also makes it a favorite among researchers optimizing drug candidates.

The stability and solubility profile of tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate further contribute to its popularity. Unlike some reactive intermediates, this compound can be handled under standard laboratory conditions, reducing logistical challenges. This practicality is often highlighted in forums discussing scalable synthesis and green chemistry, two trending topics in the chemical community. Additionally, its role in fragment-based drug discovery (FBDD) aligns with the increasing focus on cost-effective drug development strategies.

Quality control and analytical characterization of CAS No. 2229271-24-1 are equally important. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and batch consistency—details frequently queried by quality assurance professionals. The compound's spectral data and chromatographic behavior are well-documented, aiding in its adoption across global research facilities. This transparency supports the broader scientific push toward reproducible research and open-access data.

In summary, tert-butyl N-2-amino-2-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS No. 2229271-24-1) exemplifies the intersection of innovative chemistry and therapeutic potential. Its structural features and synthetic flexibility address pressing needs in drug discovery, resonating with contemporary trends like AI-driven molecular design and sustainable pharma. As research continues to evolve, this compound will likely remain a cornerstone in the toolkit of chemists and pharmacologists worldwide.